Cas no 1197825-07-2 (Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride)

• Product Name: Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride
• CAS No: 1197825-07-2
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• CID: 4576948
• Update Time: 2025-05-20

Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride
• methyl 3-amino-3-(3-bromophenyl)propanoate;hydrochloride
• Methyl3-amino-3-(3-bromophenyl)propanoate HCl
• Methyl 3-amino-3-(3-bromophenyl)propanoate HCl
• VIB90900
• SB44373
• N12841
• Z812516928
• methyl (3R)-3-amino-3-(3-bromophenyl)propanoate hydrochloride
• Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride

• Inchi： 1S/C10H12BrNO2.ClH/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7;/h2-5,9H,6,12H2,1H3;1H
• InChI Key： PKCPLSGPTCTEMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CC(=O)OC)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 52.3

Additional information on Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride

Methyl 3-amino-3-(3-bromophenyl)propanoate Hydrochloride (CAS No. 1197825-07-2): An Overview

Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride (CAS No. 1197825-07-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents. The presence of a bromophenyl group and an amino functionality makes it a versatile starting material for various chemical transformations and derivatizations.

The chemical structure of Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride consists of a methyl ester, an amino group, and a brominated aromatic ring. These features contribute to its reactivity and biological activity, making it an attractive candidate for drug discovery and development. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific biological pathways and receptors.

In the context of medicinal chemistry, Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride has been investigated for its role in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The bromophenyl group provides a handle for further functionalization, allowing researchers to introduce additional substituents that can modulate the compound's pharmacological properties. This flexibility is crucial for optimizing the potency, selectivity, and safety of potential drug candidates.

One notable application of Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride is in the synthesis of compounds with anti-inflammatory properties. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action was attributed to the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α.

Another area of interest is the use of Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride in the development of antitumor agents. Preliminary studies have shown that certain derivatives can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound may serve as a valuable lead structure for the design of more potent and selective anticancer drugs.

The synthetic accessibility of Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including bromination, esterification, and amine formation. This ease of synthesis allows for rapid generation of diverse analogs, facilitating high-throughput screening and structure-activity relationship (SAR) studies.

In addition to its potential therapeutic applications, Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride has also been studied for its use as a research tool in biochemical assays. Its ability to interact with specific proteins and enzymes makes it useful for probing molecular mechanisms and validating targets in drug discovery pipelines. For example, it has been employed as a probe to investigate the binding interactions between small molecules and G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

The safety profile of Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable toxicity profiles, with no significant adverse effects observed at therapeutic concentrations. However, ongoing research is necessary to fully characterize its pharmacokinetic properties and long-term safety in animal models before advancing to clinical trials.

In conclusion, Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride (CAS No. 1197825-07-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups provide a solid foundation for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing drug discovery efforts.